Cas no 1804654-25-8 (2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid)

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The presence of bromine at the 2-position enhances its utility in cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical research. The hydroxyl and acetic acid functionalities provide additional sites for derivatization, enabling further structural diversification. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, where its distinct substitution pattern can influence binding affinity and pharmacokinetic properties. Its high purity and well-defined structure ensure reproducibility in research applications.

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid structure

1804654-25-8 structure

Product Name:2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

CAS No:1804654-25-8

MF:C₈H₆BrF₂NO₃

MW:282.038948535919

CID:4862060

Update Time:2025-10-06

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid
- Inchi： 1S/C8H6BrF2NO3/c9-7-6(8(10)11)4(13)1-3(12-7)2-5(14)15/h1,8H,2H2,(H,12,13)(H,14,15)
- InChI Key： QGAAHERKBHFVRC-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C(C=C(CC(=O)O)N1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 376
XLogP3: 1.1
Topological Polar Surface Area: 66.4

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029058961-1g	2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid	1804654-25-8	97%	1g	$1,549.60	2022-04-01

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Additional information on 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1804654-25-8)

2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1804654-25-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromine atom, a difluoromethyl group, and a hydroxyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and material science.

The structural complexity of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid makes it a valuable intermediate in the development of bioactive compounds. Its pyridine core is a common motif in many FDA-approved drugs, and the presence of fluorine atoms enhances metabolic stability and bioavailability. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In agrochemical applications, 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid has shown promise as a precursor for crop protection agents. The difluoromethyl group is particularly noteworthy, as fluorinated compounds are known to improve pesticidal activity and environmental persistence. This aligns with current trends in sustainable agriculture, where researchers seek eco-friendly alternatives to traditional pesticides.

From a synthetic perspective, the bromo substituent in 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability is crucial for medicinal chemists exploring structure-activity relationships (SAR) in drug design. The compound’s acetic acid side chain also facilitates conjugation with other molecules, expanding its utility in bioconjugation and prodrug development.

Analytical characterization of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid typically involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. The compound’s stability under various conditions is another area of interest, particularly for industrial-scale applications.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid gain prominence. Its compatibility with high-throughput screening and combinatorial chemistry workflows makes it a candidate for libraries targeting rare diseases and oncology. Additionally, its fluorine content aligns with the trend of fluorination in modern drug design to optimize pharmacokinetics.

Environmental and regulatory considerations are also relevant when working with 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid. While not classified as hazardous, proper handling protocols are recommended to ensure safety in laboratory settings. Researchers are encouraged to explore green chemistry approaches, such as catalytic fluorination, to minimize waste during synthesis.

In summary, 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1804654-25-8) represents a multifaceted tool for innovation in life sciences. Its structural features cater to evolving needs in drug discovery, agrochemicals, and materials science, making it a compound of enduring relevance in interdisciplinary research.